Cas no 2248319-85-7 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-hydroxy-6-oxo-1,6-dihydropyridine-2-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-hydroxy-6-oxo-1,6-dihydropyridine-2-carboxylate
• CAS No: 2248319-85-7
• MF: C₁₄H₈N₂O₆
• MW: 300.223123550415
• CID: 5994652
• PubChem ID: 165730598
• Update Time: 2025-10-19

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-hydroxy-6-oxo-1,6-dihydropyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-hydroxy-6-oxo-1,6-dihydropyridine-2-carboxylate
• 2248319-85-7
• EN300-6514859

• Inchi： 1S/C14H8N2O6/c17-11-7-3-6-10(15(11)21)14(20)22-16-12(18)8-4-1-2-5-9(8)13(16)19/h1-7,21H
• InChI Key： NBVRKJYSDZFNEP-UHFFFAOYSA-N
• SMILES： O(C(C1=CC=CC(N1O)=O)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 300.03823598g/mol
• Monoisotopic Mass: 300.03823598g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 599
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 104Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-hydroxy-6-oxo-1,6-dihydropyridine-2-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-hydroxy-6-oxo-1,6-dihydropyridine-2-carboxylate (CAS No. 2248319-85-7)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-hydroxy-6-oxo-1,6-dihydropyridine-2-carboxylate (CAS No. 2248319-85-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential biological activities, making it a promising candidate for various therapeutic applications.

The chemical structure of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-hydroxy-6-oxo-1,6-dihydropyridine-2-carboxylate is composed of a fused ring system with multiple functional groups, including a hydroxy group, a carboxylate group, and two oxo groups. These functional groups contribute to the compound's stability and reactivity, which are crucial for its potential use in drug development.

Recent studies have focused on the pharmacological properties of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-hydroxy-6-oxo-1,6-dihydropyridine-2-carboxylate. One notable area of research is its anti-inflammatory effects. In vitro and in vivo experiments have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This property makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another significant aspect of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-hydroxy-6-oxo-1,6-dihydropyridine-2-carboxylate is its antioxidant activity. Oxidative stress is a key factor in the pathogenesis of many diseases, including neurodegenerative disorders and cardiovascular diseases. Studies have shown that this compound can scavenge free radicals and reduce oxidative damage to cells. This property suggests its potential use as a protective agent in these conditions.

In addition to its anti-inflammatory and antioxidant properties, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-hydroxy-6-o xo - 6 - dihydropyridine - 2 - carboxylate has also been investigated for its anticancer effects. Research has indicated that this compound can induce apoptosis in cancer cells by modulating key signaling pathways such as the PI3K/Akt and MAPK pathways. This makes it a promising candidate for the development of novel anticancer drugs.

The synthesis of 1,3-dioxo - 2 , 3 - dihydro - 1 H - isoindol - 2 - yl 1 - hydroxy - 6 - oxo - 1 , 6 - dihydropyridine - 2 - carboxylate has been optimized using various synthetic routes to improve yield and purity. One common approach involves the condensation of an appropriate isoindoline derivative with a pyridine carboxylic acid derivative under controlled conditions. The resulting product is then purified using techniques such as column chromatography or recrystallization.

The safety profile of 1 , 3 - dioxo - 2 , 3 - dihydro - 1 H - isoindol - 2 - yl 1 - hydroxy - 6 - oxo - 1 , 6 - dihydropyridine - 2 - carboxylate has been evaluated in preclinical studies. These studies have shown that the compound is generally well-tolerated at therapeutic doses with minimal side effects. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 1 , 3 - dioxo - 2 , 3 - dihydro - 1 H - isoindol - 2 - yl 1 - hydroxy - 6 - oxo - 1 , 6 - dihydropyridine - 2 - carboxylate (CAS No . 2248319 –85–7) is a multifunctional compound with promising therapeutic potential. Its anti-inflammatory, antioxidant, and anticancer properties make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical applications.